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Compound of Interest

Compound Name: 5-Fam-pmdm6

Cat. No.: B15137275 Get Quote

Product Name: 5-Fam-pmdm6 (also known as PMDM6-F) Synonyms: 5-FAM-(ß-A)-(ß-A)-FM-

Aib-pY-(6-Cl-DL-Trp)-E-Ac3c-LN-NH2

Disclaimer: This document provides safety and handling guidelines for 5-Fam-pmdm6 based

on currently available information. A specific Material Safety Data Sheet (MSDS) for this

compound is not readily available. These guidelines are derived from general laboratory safety

practices for handling fluorescently-labeled peptides and related chemical compounds. It is

intended for use by trained laboratory personnel and researchers.

Introduction
5-Fam-pmdm6 is a fluorescently-labeled peptide used as a probe in Murine Double Minute 2

(MDM2) binding assays.[1][2][3] It is a valuable tool for research in areas such as cancer and

apoptosis.[2] Due to its nature as a bioactive peptide and fluorescent dye conjugate,

appropriate safety precautions must be taken during handling and disposal. This product is

intended for research use only and is not for diagnostic, prophylactic, therapeutic, cosmetic, or

commercial use.[1]

Hazard Identification
While a specific hazard classification for 5-Fam-pmdm6 is not available, it is prudent to handle

it as a potentially hazardous substance. The primary hazards are associated with the peptide

and the fluorescent dye (5-FAM).
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Potential Health Effects:

Eye Contact: May cause eye irritation.

Skin Contact: May cause skin irritation. Avoid prolonged or repeated exposure.

Inhalation: May be harmful if inhaled. May cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

Carcinogenicity:

No component of similar products at a level equal to or greater than 0.1% is identified as a

probable, possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or OSHA.

Personal Protective Equipment (PPE)
To ensure safe handling of 5-Fam-pmdm6, the following personal protective equipment should

be worn at all times in the laboratory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Laboratory coat.

Safe Handling and Storage
Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid the formation of dust and aerosols.

Avoid inhalation of the substance.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.
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Storage:

Store the lyophilized product at -20°C and protected from light.

For stock solutions, it is recommended to store them at -80°C for up to 6 months or at -20°C

for up to 1 month.

Keep the container tightly sealed and store in a dry, well-ventilated place.

Avoid repeated freeze-thaw cycles of solutions.

First Aid Measures
In case of exposure, follow these first aid procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated

clothing and shoes. Seek medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.

Accidental Release Measures
Wear appropriate personal protective equipment.

For small spills, carefully sweep up the solid material or absorb the solution with an inert

material and place it in a suitable container for disposal.

Avoid raising dust.

Ventilate the area and wash the spill site after material pickup is complete.

Prevent the product from entering drains.
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Disposal Considerations
Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.

Contaminated packaging should be treated as the product itself.

Application Notes and Protocols
Chemical and Physical Properties

Property Value Reference

Molecular Weight 1784.3 g/mol

Sequence

5-FAM-ß-Ala-ß-Ala-Phe-Met-

Aib-pTyr-(6-Cl-DL-Trp)-Glu-

Ac3c-Leu-Asn-NH2

Aib: α-aminoisobutyric acid; *6-

Cl-DL-Trp: 6-chloro-DL-

tryptophan; *Ac3c: 1-amino-

cyclopropanecarboxylic acid

Appearance Lyophilized solid

Purity ≥95% by HPLC

Absorbance (λmax) 494 nm

Emission (λmax) 521 nm

Stock Solution Preparation
Reconstitution of Lyophilized Peptide:

Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

Reconstitute the peptide in a suitable solvent, such as DMSO, to create a stock solution.

For example, to make a 1 mM stock solution from 1 mg of the peptide (MW = 1784.3), add

560.5 µL of DMSO.
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Vortex briefly to ensure the peptide is fully dissolved.

Storage of Stock Solution:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).

Protect the stock solution from light.

Experimental Protocol: MDM2-Binding Assay
(Fluorescence Polarization)
This protocol is a general guideline for using 5-Fam-pmdm6 in a fluorescence polarization (FP)

based MDM2-binding assay. The principle of this assay is that the small, fluorescently-labeled

peptide (5-Fam-pmdm6) tumbles rapidly in solution, resulting in low fluorescence polarization.

Upon binding to the larger MDM2 protein, the complex tumbles more slowly, leading to an

increase in fluorescence polarization.

Materials:

5-Fam-pmdm6

Recombinant MDM2 protein

Assay buffer (e.g., PBS, pH 7.4, with 0.01% Tween-20)

Test compounds (potential inhibitors)

Black, low-volume 384-well or 96-well plates

Fluorescence plate reader capable of measuring fluorescence polarization

Experimental Workflow:
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Caption: Workflow for an MDM2-binding fluorescence polarization assay.

Procedure:

Reagent Preparation:

Prepare a working solution of 5-Fam-pmdm6 in assay buffer. The final concentration in

the assay will need to be optimized but is typically in the low nanomolar range (e.g., 1-10
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nM).

Prepare a working solution of MDM2 protein in assay buffer. The concentration should be

optimized to give a significant FP signal window.

Prepare serial dilutions of the test compounds in assay buffer.

Assay Plate Setup:

Add the assay buffer to all wells.

Add the test compounds or vehicle control to the appropriate wells.

Add the MDM2 protein to all wells except the "no protein" control wells.

Mix gently and incubate for a short period (e.g., 15 minutes) at room temperature.

Initiation of Reaction and Incubation:

Add the 5-Fam-pmdm6 working solution to all wells to initiate the binding reaction.

Incubate the plate at room temperature for 30-60 minutes, protected from light, to allow

the binding to reach equilibrium.

Detection:

Measure the fluorescence polarization using a plate reader with appropriate excitation

(e.g., 485 nm) and emission (e.g., 520 nm) filters.

Data Analysis:

The data is typically plotted as fluorescence polarization versus the logarithm of the

inhibitor concentration.

The IC50 value, the concentration of inhibitor that causes a 50% reduction in the binding

of 5-Fam-pmdm6 to MDM2, can be calculated by fitting the data to a sigmoidal dose-

response curve.

Signaling Pathway Context:
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Caption: Interaction of p53, MDM2, and the 5-Fam-pmdm6 probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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